2-(3,5-dimethylisoxazol-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,5-dimethylisoxazol-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential therapeutic applications. DMXAA was first identified in 1998 as a potent inducer of tumor necrosis factor-alpha (TNF-α) in mice, and since then, it has been investigated for its anti-cancer and anti-viral properties.
Scientific Research Applications
Radiosynthesis Applications
Compounds with specific structural features similar to the one mentioned are often used in radiosynthesis for studying metabolism and mode of action of various chemicals. For example, studies on chloroacetanilide herbicides and dichloroacetamide safeners involve the synthesis of high specific activity compounds to explore their behavior in biological systems (Latli & Casida, 1995).
Chemical Synthesis and Molecular Docking
Synthesis of compounds with specific structural characteristics, such as those containing methoxyphenyl groups, plays a crucial role in developing inhibitors for enzymes like protein tyrosine phosphatase 1B (PTP1B), which are evaluated for their potential in treating conditions like diabetes (Saxena et al., 2009).
Medicinal Chemistry and Drug Design
The structural motifs found in compounds like the one are integral to the design and synthesis of novel drugs. Research into the synthesis of various derivatives and their pharmacological assessments, such as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents, showcases the importance of these compounds in medicinal chemistry (Rani et al., 2016).
Metabolic Studies
Investigating the metabolism of specific compounds, including their metabolic pathways and the identification of urinary metabolites in organisms, is another critical area of research. Such studies are vital for understanding the pharmacokinetics and toxicological profiles of new drugs or chemicals (Kanamori et al., 2002).
properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c1-11-14(12(2)23-19-11)9-17(20)18-10-16(22-4)13-7-5-6-8-15(13)21-3/h5-8,16H,9-10H2,1-4H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGWGBRLJGGICSP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCC(C2=CC=CC=C2OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-dimethylisoxazol-4-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.